{3-[2-(2-Chloroacetamido)-2-methylpropyl]phenyl}acetic acid

• CAS No.: 808768-95-8
• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol
• IUPAC Name: 2-[3-[2-[(2-chloroacetyl)amino]-2-methylpropyl]phenyl]acetic acid
• InChI: InChI=1S/C14H18ClNO3/c1-14(2,16-12(17)9-15)8-11-5-3-4-10(6-11)7-13(18)19/h3-6H,7-9H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key: UQNLWWFJRHNKDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=CC(=C1)CC(=O)O)NC(=O)CCl

Description

{3-[2-(2-Chloroacetamido)-2-methylpropyl]phenyl}acetic acid is a useful research compound. Its molecular formula is C14H18ClNO3 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated sulphuric acid (21 ml) was added dropwise to a solution of [3-(2-hydroxy-2-methylpropyl)-phenyl]-acetic acid (Preparation 49) (10.6 g, 51.0 mmol) and chloroacetonitrile (4.8 ml, 76.0 mmol) in glacial acetic acid (16 ml) at 0° C. The reaction was allowed to warm to room temperature and after 2 hours was poured onto iced water (500 ml). The aqueous was extracted with ethyl acetate (2×250 ml) and the combined organics washed with brine (50 ml), dried (sodium sulfate), and the solvent removed in vacuo to furnish the title compound as a golden oil (14.0 g). 1H NMR (400 MHz, CDCl3): δ=7.31-7.06 (4H, m), 6.19 (1H, bs), 3.95 (2H, s), 3.62 (2H, s), 3.02 (2H, s), 1.36 (6H, s) ppm. LRMS (electrospray): m/z [M−H]− 282/284.